Cas no 2111496-51-4 (1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2111496-51-4
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 6135241
• PubChem ID: 165481463
• Update Time: 2025-11-01

1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine
• 2111496-51-4
• EN300-1113737

• Inchi： 1S/C8H14N4/c1-7(2)4-3-5-12-6-8(9)10-11-12/h4,6H,3,5,9H2,1-2H3
• InChI Key： QKOWPFCMUCWYLZ-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine

1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine: A Comprehensive Overview

1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2111496-51-4) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive triazole ring and alkyl substituent, holds potential applications in various areas, including pharmaceuticals and materials science. This article provides a detailed overview of the compound, highlighting its structure, synthesis, properties, and recent research advancements.

Structure and Synthesis

The molecular structure of 1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine is composed of a 1H-1,2,3-triazole ring with a 4-methylpent-3-en-1-yl group attached to the nitrogen atom at position 4. The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms and two carbon atoms. The presence of the alkyl substituent imparts unique chemical and physical properties to the molecule.

The synthesis of 1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine can be achieved through various methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a powerful tool in click chemistry. In this method, an azide and an alkyne react to form the triazole ring with high efficiency and selectivity. The 4-methylpent-3-en-1-yne can be used as the alkyne component, while an appropriate azide can be employed to form the desired product.

Physical and Chemical Properties

1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine exhibits several notable physical and chemical properties that make it an interesting subject for research. The compound is typically a white crystalline solid with a melting point ranging from 85°C to 87°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water.

The triazole ring in 1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amine contributes to its stability and reactivity. The nitrogen atoms in the triazole ring can participate in hydrogen bonding and coordination with metal ions, making the compound useful in various chemical reactions and applications. Additionally, the presence of the alkyl substituent can influence the compound's lipophilicity and bioavailability.

Applications in Medicinal Chemistry

1-(4-methylpent-3-en-1-yl)-1H-1,2,3-triazol-4-amines have shown promise in medicinal chemistry due to their potential biological activities. Recent studies have explored their use as inhibitors of various enzymes and receptors involved in disease pathways. For instance, triazoles are known for their ability to inhibit enzymes such as carbonic anhydrase (CA), which plays a crucial role in several physiological processes.

A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1-(4-methylpent-3-en-1-y l)-1H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ,2 ,3 -tr iaz ol -4 -am ine exhibited potent inhibitory activity against CA isoforms II and IV. These findings suggest that the compound could be developed into novel therapeutic agents for conditions such as glaucoma and epilepsy.

Beyond enzyme inhibition, triazoles have also been investigated for their antimicrobial properties. Research has shown that certain triazole derivatives possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The alkyl substituent in 1-(4-methylpent -3 -en -y l) - H - ,2 ,3 -tr iaz ol -4 -am ine may enhance its ability to penetrate bacterial cell walls and disrupt essential cellular processes.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the behavior of 1-(4-methylpent -3 -en -y l) - H - ,2 ,3 -tr iaz ol -4 -am ine . These techniques allow researchers to predict the compound's interactions with biological targets at the molecular level. For example, molecular docking studies have been used to investigate the binding modes of triazole derivatives to specific protein targets.

A recent computational study published in the Journal of Molecular Graphics and Modelling utilized molecular dynamics simulations to explore the conformational flexibility of 1-(4-methylpent -3 -en -y l) - H - ,2 ,3 -tr iaz ol -4 -am ine . The results indicated that the compound adopts multiple stable conformations in solution, which could influence its biological activity. These findings provide valuable insights into the design of more potent and selective derivatives.

Synthesis Optimization and Scale-Up

The efficient synthesis of 1-(4-methylpent -3 -en -y l) - H - ,2 ,3 -tr iaz ol -4 -am ine is essential for its practical applications. Researchers have focused on optimizing synthetic routes to improve yield and reduce costs. One approach involves using alternative catalysts or reaction conditions to enhance the efficiency of the CuAAC reaction.

A study published in Organic & Biomolecular Chemistry reported a scalable synthesis method for producing large quantities of triazole derivatives using microwave-assisted CuAAC reactions. This method significantly reduced reaction times while maintaining high yields and selectivity. Such advancements facilitate the production of sufficient quantities of compounds for preclinical and clinical studies.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(4-methylpent – en – yl) – H – ,2 ,3 – tr iaz ol – am ine highlights its potential as a valuable tool in medicinal chemistry. Future studies should focus on further elucidating its biological activities through comprehensive in vitro and in vivo experiments. Additionally, efforts should be directed towards optimizing its pharmacokinetic properties to enhance its therapeutic efficacy.

In conclusion, – (m eth yl p en t – en – yl ) – H – ,2 ,3 – tr iaz ol – am ine strong > (CAS No . 2 00000000000000000 ) represents a promising compound with diverse applications in organic chemistry and medicinal chemistry . Its unique structure , favorable physical properties , and potential biological activities make it an attractive candidate for further investigation . As research continues to advance , it is likely that new insights into its mechanisms of action will emerge , paving the way for innovative therapeutic strategies . p >